Cas no 1091179-17-7 (3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide)

• Product Name: 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide
• CAS No: 1091179-17-7
• MF: C₁₉H₂₅N₅O₂S
• MW: 387.49910235405
• CID: 6160273
• PubChem ID: 27454247
• Update Time: 2025-06-24

3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide
• 3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)propanamide
• AKOS024507436
• 3-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(pyridin-4-ylmethyl)propanamide
• 1091179-17-7
• F5331-0482

• Inchi： 1S/C19H25N5O2S/c25-17(21-12-14-8-10-20-11-9-14)7-6-16-13-27-19(23-16)24-18(26)22-15-4-2-1-3-5-15/h8-11,13,15H,1-7,12H2,(H,21,25)(H2,22,23,24,26)
• InChI Key： XZKZVFWTLPRNLD-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NCC2C=CN=CC=2)=O)N=C1NC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 387.17289623g/mol
• Monoisotopic Mass: 387.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide

Introduction to 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide (CAS No. 1091179-17-7)

3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1091179-17-7, represents a novel molecular entity with a unique structural framework that combines various pharmacophoric elements. The presence of both cyclohexylcarbamoyl and pyridin-4-yl moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The compound's core structure features a 1,3-thiazole ring, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. The 1,3-thiazole moiety is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of the cyclohexylcarbamoyl group into the thiazole framework likely enhances the compound's solubility and bioavailability while also contributing to its binding affinity for specific biological targets.

In recent years, there has been a growing interest in the development of multifunctional therapeutic agents that can modulate multiple biological pathways simultaneously. The unique combination of pharmacophores in 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide positions it as a potential candidate for such an approach. The pyridin-4-yl group, in particular, is frequently used in drug design due to its ability to interact with aromatic residues in proteins through hydrophobic and π-stacking interactions. This feature could be exploited to enhance the compound's binding affinity to specific enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexylcarbamoyl group necessitates careful consideration of reaction pathways to avoid unwanted side products. Similarly, the incorporation of the pyridin-4-yl moiety requires a well-planned synthetic strategy to ensure optimal regioselectivity and functional group compatibility. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, may be employed to achieve these transformations efficiently.

Evaluation of the pharmacological properties of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide has revealed promising results in preclinical studies. Initial assays have demonstrated potential activity against various biological targets, including kinases and transcription factors implicated in cancer progression. The compound's ability to inhibit the activity of these targets suggests its therapeutic potential in oncology applications. Furthermore, its interaction with other cellular components may contribute to its efficacy by modulating signaling pathways involved in cell proliferation and apoptosis.

The structural features of this compound also make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling techniques can be employed to understand the molecular interactions between 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]propanamide and its biological targets at an atomic level. This information can guide the modification of specific functional groups to enhance potency, selectivity, and pharmacokinetic properties.

In conclusion, 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[ (< strong >pyridin -4 - yl strong >)methyl]propanamide represents a novel and promising therapeutic agent with significant potential in drug discovery and development. Its unique structural framework combines pharmacophoric elements that are known to interact with various biological targets. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications.